(2R,3S,5S)-2-(((tert-Butyldiphenylsilyl)oxy)methyl)-5-methoxytetrahydrofuran-3-ol

• IUPAC Name: (2R,3S,5S)-2-[[tert-butyl(diphenyl)silyl]oxymethyl]-5-methoxyoxolan-3-ol
• InChI: InChI=1S/C22H30O4Si/c1-22(2,3)27(17-11-7-5-8-12-17,18-13-9-6-10-14-18)25-16-20-19(23)15-21(24-4)26-20/h5-14,19-21,23H,15-16H2,1-4H3/t19-,20+,21-/m0/s1
• InChI Key: AEDSCEUXZVLWFU-HBMCJLEFSA-N
• Canonical SMILES: CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OCC3C(CC(O3)OC)O
• Isomeric SMILES: CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OC[C@@H]3[C@H](C[C@H](O3)OC)O
• Molecular Formula: C22H30O4Si
• DSSTOX Substance ID: DTXSID20550719
• Molecular Weight: 386.6 g/mol
• CAS RN: 130144-85-3, 130144-86-4

Description

(2R,3S,5S)-2-(((tert-Butyldiphenylsilyl)oxy)methyl)-5-methoxytetrahydrofuran-3-ol is a useful research compound. Its molecular formula is C22H30O4Si and its molecular weight is 386.6 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Complex Organic Molecules

• This compound and its related derivatives have been crucial in the synthesis of enantioenriched allenylindium reagents for addition to aldehydes, showcasing their utility in constructing complex molecular architectures with precise stereoselectivity (Johns, Grant, & Marshall, 2003).

Catalytic Reactions and Isomerization

• They have been used in studies involving isomerization reactions of olefins under ruthenium catalysis, demonstrating the compounds' versatility in facilitating double-bond migration to produce structurally distinct molecules (Wakamatsu, Nishida, Adachi, & Mori, 2000).

Cycloaddition Reactions

• Research has shown their utility in tin(IV) chloride-catalyzed cycloaddition reactions, leading to the synthesis of cyclic ketones and pyrones, which are valuable intermediates in organic synthesis (Matsuo, Sasaki, Hoshikawa, & Ishibashi, 2009).

Total Synthesis of Natural Products

• They have played a significant role in the total synthesis of cryptophycin-24 (Arenastatin A), a potent antitumor agent, by providing a versatile route for structural modifications in the compound's side chain (Eggen, Mossman, Buck, Nair, Bhat, Ali, Reiff, Boge, & Georg, 2000).

Advanced Synthesis Techniques

• The application of these silyl ethers extends to advanced synthetic techniques, such as alkene transfer reactions from zirconium to zinc, showcasing their importance in creating allylic alcohols and ethers, which are crucial in various synthetic strategies (Wipf & Xu, 2003).